Cas no 2228145-70-6 (4-(thiolan-3-yl)oxane-2,6-dione)

• Product Name: 4-(thiolan-3-yl)oxane-2,6-dione
• CAS No: 2228145-70-6
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 5897075
• PubChem ID: 165609919
• Update Time: 2025-10-29

4-(thiolan-3-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(thiolan-3-yl)oxane-2,6-dione
• 2228145-70-6
• EN300-1741231

• Inchi： 1S/C9H12O3S/c10-8-3-7(4-9(11)12-8)6-1-2-13-5-6/h6-7H,1-5H2
• InChI Key： PIMJQLHCMAEQEG-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.7Ų

Additional information on 4-(thiolan-3-yl)oxane-2,6-dione

Professional Introduction to Compound with CAS No. 2228145-70-6 and Product Name: 4-(thiolan-3-yl)oxane-2,6-dione

The compound with the CAS number 2228145-70-6 and the product name 4-(thiolan-3-yl)oxane-2,6-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The presence of a thiolan-3-yl moiety in its molecular structure suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in synthetic chemistry. The oxane-2,6-dione core of this compound introduces a rigid bicyclic system that can enhance the stability and bioavailability of drug candidates. This structural motif has been extensively studied for its ability to modulate enzyme activity and interact with specific binding sites in biological systems. The incorporation of a thiolan-3-yl group further diversifies its chemical properties, offering opportunities for tailored modifications and functionalizations.

One of the most intriguing aspects of 4-(thiolan-3-yl)oxane-2,6-dione is its potential as a scaffold for drug discovery. The thiolan ring, known for its ability to form stable disulfide bonds, can serve as a key structural element in designing molecules with enhanced pharmacokinetic profiles. This feature is particularly relevant in the development of treatments for neurological disorders, where blood-brain barrier penetration is often a critical challenge. The oxane dione moiety, on the other hand, provides a site for further chemical derivatization, allowing researchers to fine-tune the compound's properties to meet specific therapeutic requirements.

Recent studies have highlighted the importance of 4-(thiolan-3-yl)oxane-2,6-dione in the synthesis of bioactive molecules. Researchers have demonstrated its utility in creating derivatives that exhibit inhibitory effects on various enzymes implicated in inflammatory pathways. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents. The compound's ability to engage with multiple biological targets makes it an attractive candidate for multitarget drug design, a strategy that has shown promise in addressing complex diseases such as cancer and autoimmune disorders.

The synthesis of 4-(thiolan-3-yl)oxane-2,6-dione involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the oxane dione ring requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been employed to achieve these objectives. These synthetic approaches not only enhance efficiency but also open up new avenues for structural diversification.

The potential applications of 4-(thiolan-3-yl)oxane-2,6-dione extend beyond pharmaceuticals into materials science. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced mechanical and thermal properties. The thiolan ring's ability to participate in cross-linking reactions offers opportunities for creating materials with tailored functionalities. Such advancements could lead to innovations in areas ranging from electronics to biodegradable materials.

In conclusion, the compound with CAS No. 2228145-70-6 and the product name 4-(thiolan-3-yl)oxane-2,6-dione represents a remarkable achievement in chemical research. Its versatile structure and potential applications underscore its significance as a building block for future discoveries. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the next generation of therapeutics and materials.